Cas no 298705-56-3 ((2-phenyl-1,3-thiazol-5-yl)methanamine)

• Product Name: (2-phenyl-1,3-thiazol-5-yl)methanamine
• CAS No: 298705-56-3
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• MDL: MFCD02853617
• CID: 852783
• PubChem ID: 595758
• Update Time: 2025-06-09

(2-phenyl-1,3-thiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Phenylthiazol-5-yl)methanamine
• (2-phenyl-1,3-thiazol-5-yl)methanamine
• (2-Phenyl-thiazol-5-yl)methylamine
• 5-Thiazolemethanamine, 2-phenyl-
• Thiazole-5-methanamine,2-phenyl
• C-(2-Phenyl-thiazol-5-yl)-methylamine
• 1-(2-phenyl-1,3-thiazol-5-yl)methanamine
• EN300-89543
• SCHEMBL3492794
• 298705-56-3
• CS-0450686
• STK387247
• DTXSID60344290
• (2-phenyl-1,3-thiazol-5-yl-methyl)amine
• F2167-3439
• AN-329/14226017
• PKLIUDDDCZOCFU-UHFFFAOYSA-N
• (2-Phenyl-1,3-thiazol-5-yl)methanamine #
• 2-PHENYL-5-THIAZOLEMETHANAMINE
• AKOS003274992
• ALBB-015192
• 1-(2-phenyl-1,3-thiazol-5-yl)methanamine dihydrochloride
• Thiazole-5-methanamine, 2-phenyl-
• AB12709
• DB-068173

• MDL： MFCD02853617
• Inchi： 1S/C10H10N2S/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8/h1-5,7H,6,11H2
• InChI Key： PKLIUDDDCZOCFU-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 190.05600
• Monoisotopic Mass: 190.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.208
• Boiling Point: 353.2°C at 760 mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.626
• PSA: 67.15000
• LogP: 2.96910

Additional information on (2-phenyl-1,3-thiazol-5-yl)methanamine

Introduction to (2-Phenyl-1,3-thiazol-5-yl)methanamine (CAS No. 298705-56-3)

(2-Phenyl-1,3-thiazol-5-yl)methanamine (CAS No. 298705-56-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and phenyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of (2-Phenyl-1,3-thiazol-5-yl)methanamine consists of a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the phenyl group attached to the thiazole ring imparts additional stability and aromatic character to the molecule. The methanamine functional group at the 5-position of the thiazole ring further enhances its reactivity and potential for forming various chemical bonds.

Recent studies have highlighted the potential of (2-Phenyl-1,3-thiazol-5-yl)methanamine in several therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar thiazole structures exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. This makes (2-Phenyl-1,3-thiazol-5-yl)methanamine a promising lead compound for further drug development in this area.

In addition to its anti-inflammatory properties, (2-Phenyl-1,3-thiazol-5-yl)methanamine has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that thiazole-containing compounds can effectively inhibit the growth of various bacterial and fungal strains. The unique combination of the thiazole ring and phenyl substituent in (2-Phenyl-1,3-thiazol-5-yl)methanamine may enhance its antimicrobial activity by disrupting cell wall synthesis or interfering with essential metabolic pathways in microorganisms.

The pharmacokinetic properties of (2-Phenyl-1,3-thiazol-5-yl)methanamine have also been studied to assess its suitability as a drug candidate. Research conducted by a team at the University of California has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which could be advantageous for developing sustained-release formulations.

To further explore the therapeutic potential of (2-Phenyl-1,3-thiazol-5-yl)methanamine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions such as chronic inflammatory diseases and microbial infections. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, (2-Phenyl-1,3-thiazol-5-yl)methanamine (CAS No. 298705-56-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for new treatments in various medical fields.